2-Methyl-5-(2-piperazin-1-ylethoxy)quinoline

• Molecular Formula: C16H21N3O
• Molecular Weight: 271.36 g/mol
• IUPAC Name: 2-methyl-5-(2-piperazin-1-ylethoxy)quinoline
• InChI: InChI=1S/C16H21N3O/c1-13-5-6-14-15(18-13)3-2-4-16(14)20-12-11-19-9-7-17-8-10-19/h2-6,17H,7-12H2,1H3
• InChI Key: JVUQWQMTWLSJOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=CC=C2)OCCN3CCNCC3

Description

2-Methyl-5-(2-piperazin-1-ylethoxy)quinoline is a useful research compound. Its molecular formula is C16H21N3O and its molecular weight is 271.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methyl-5-(2-piperazin-1-ylethoxy)quinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methyl-5-(2-piperazin-1-ylethoxy)quinoline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

tert-Butyl 4-[2-(2-methylquinolin-5-yloxy)ethyl]piperazine-1-carboxylate (1.04 g, 2.8 mmol) was dissolved in ethanol (60 mL) and treated with 1 M hydrochloric acid in diethyl ether (16 mL, 16 mmol) and stirred at 40° C. for 17 h. The reaction mixture was filtered and the white solid was collected and dried in vacuo. The hydrochloride salt precipitate was dissolved in water (25 mL) and potassium carbonate was added until the pH reached 10. The aqueous layer was washed with 5% methanol in dichloromethane (4×100 mL) then 10% methanol in dichloromethane (4×100 mL). The organic layers were combined, dried (Na2SO4) and concentrated in vacuo, affording the title compound as a brown oil (0.69 g, 91%).